1-(2-chloro-6-fluorobenzyl)-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(2-methyl-4-nitrophenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H15ClFN3O4/c1-12-9-14(25(28)29)6-7-18(12)23-20(27)13-5-8-19(26)24(10-13)11-15-16(21)3-2-4-17(15)22/h2-10H,11H2,1H3,(H,23,27)
• InChI Key: HJGYGOBJRHQEMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C20H15ClFN3O4
• Molecular Weight: 415.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-(2-methyl-4-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H15ClFN3O4 and its molecular weight is 415.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Aromatic Polyamides

Aromatic polyamides, known for their high thermal stability and mechanical properties, are synthesized through polycondensation reactions involving diacid chlorides and diamines. Research by Yang, Hsiao, and Lin (1999) describes the synthesis of aromatic polyamides using bis(ether-carboxylic acid) derived from tert-butylhydroquinone, highlighting the methodology that could potentially apply to the synthesis of compounds with similar backbones to our compound of interest. These polyamides exhibit high glass transition temperatures and thermal stability, making them suitable for advanced material applications (Yang et al., 1999).

Antibacterial Agents

The structure-activity relationships of dihydropyridine derivatives, akin to the core structure of the mentioned compound, have been studied for their antibacterial properties. Matsumoto et al. (1984) explored 1,4-dihydro-4-oxopyridinecarboxylic acids as antibacterial agents, demonstrating the synthesis and evaluation of these compounds, including structural variations that enhance their antibacterial activity. This research could be relevant for understanding how modifications to the dihydropyridine core can influence biological activity (Matsumoto et al., 1984).

HIV Integrase Inhibitors

Dihydropyridine derivatives have also been explored for their potential as HIV integrase inhibitors. Pace et al. (2007) reported on N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides as a class of agents exhibiting potent inhibition of the HIV-integrase-catalyzed strand transfer process, highlighting the relevance of dihydropyridine derivatives in medicinal chemistry research (Pace et al., 2007).

Fluorinated Aromatic Polyamides

Research into the synthesis and characterization of fluorinated polyamides, as described by Wang et al. (2007), demonstrates the development of materials with unique properties such as solubility in polar solvents and excellent thermal stability. These studies can provide insight into the potential material applications of compounds with fluorinated aromatic structures (Wang et al., 2007).